Cas no 1805185-99-2 (2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine
• CAS No: 1805185-99-2
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4880669
• Update Time: 2025-10-31

2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine

• Inchi： 1S/C7H5ClF3NO/c8-2-4-6(7(10)11)3(9)1-5(13)12-4/h1,7H,2H2,(H,12,13)
• InChI Key： GGSNKQWEPMZJKW-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C(=CC(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine

Comprehensive Overview of 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine (CAS No. 1805185-99-2)

As a multifunctional chemical entity, 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine (CAS No. 1805185-99-2) has emerged as a promising scaffold in modern pharmaceutical research. This compound, characterized by its unique pyridine core substituted with a chloromethyl group, a difluoromethyl moiety, a fluoro substituent, and a hydroxyl functional group, has attracted significant attention due to its structural versatility and potential for bioactive interactions. Recent studies published in Journal of Medicinal Chemistry (2023) and ACS Medicinal Chemistry Letters (2022) have highlighted its role in developing novel therapeutic agents targeting specific biological pathways.

The pyridine ring system in 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine serves as a critical pharmacophore for molecular recognition in various biological systems. The presence of a chloromethyl group introduces electrophilic character, while the difluoromethyl substitution enhances metabolic stability through fluorine's unique electronic effects. These structural features have been strategically exploited in recent drug discovery programs, particularly in the design of covalent inhibitors for kinases and proteases. A 2023 study by Zhang et al. demonstrated that compounds bearing similar fluorinated substituents exhibited enhanced binding affinities to tyrosine kinase targets, with IC₅₀ values as low as 0.8 nM in cellular assays.

The hydroxyl group at position 6 of 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine offers additional opportunities for functionalization. Recent advances in click chemistry have enabled efficient conjugation of this compound to biomolecules, as demonstrated in a 2022 publication in Organic Letters. Researchers at the University of Cambridge successfully utilized this hydroxyl group to attach PEGylated chains, significantly improving the aqueous solubility and half-life of the resulting conjugates. This approach has direct implications for the development of prodrugs with enhanced pharmacokinetic profiles.

In the context of drug metabolism, the fluorinated substituents in 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine have shown unique behavior. A comparative study published in Drug Metabolism and Disposition (2023) revealed that compounds with fluorine-containing groups exhibited reduced susceptibility to cytochrome P450 oxidation compared to their non-fluorinated analogs. This property is particularly advantageous for developing long-acting therapeutics, as it minimizes the risk of rapid metabolic degradation.

The chloromethyl group in 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine has been leveraged in the development of electrophilic warheads for targeted drug delivery. A groundbreaking study in Advanced Drug Delivery Reviews (2023) demonstrated the use of this functional group in creating thiol-reactive prodrugs that selectively activate in the presence of glutathione in tumor microenvironments. This strategy has shown promising results in preclinical models of solid tumors, with tumor growth inhibition rates exceeding 70% in xenograft studies.

Recent computational studies have further elucidated the electronic properties of 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine. Using DFT calculations, researchers from the Max Planck Institute identified the compound's ability to form non-covalent interactions with hydrogen-bonding residues in protein active sites. These findings, published in Journal of Computational Chemistry (2022), have guided the rational design of ligand-based drug discovery projects targeting GPCR family members.

The fluoro substituent in 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine has also been shown to influence the lipophilicity of the molecule. A study in European Journal of Pharmaceutical Sciences (2023) demonstrated that introducing fluorine atoms at specific positions can modulate logP values within a narrow range, allowing precise control over membrane permeability. This property is particularly valuable for developing central nervous system (CNS) penetrating drugs, as it enables optimization of blood-brain barrier permeability without compromising solubility.

Notably, the hydroxyl group in 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine has been exploited for enantioselective synthesis. A 2023 paper in Angewandte Chemie described the use of this functional group in asymmetric catalysis, achieving enantiomeric excesses exceeding 95% in the synthesis of chiral auxiliaries. These chiral derivatives have since been employed in the development of stereoselective drugs, where the spatial arrangement of substituents directly impacts biological activity.

The difluoromethyl group in 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine has also been studied for its photophysical properties. Research published in Chemical Science (2022) revealed that this substituent can enhance fluorescence quantum yields when positioned adjacent to aromatic systems. This characteristic has opened new avenues for the development of fluorescent probes with applications in in vivo imaging and molecular diagnostics.

Looking ahead, the pyridine scaffold of 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine is expected to play a pivotal role in the next generation of multitarget drugs. Ongoing research at pharmaceutical companies such as AbbVie and Roche is focused on modifying this core structure to develop biased agonists with enhanced selectivity profiles. These efforts are driven by the increasing demand for precision medicines that minimize off-target effects while maximizing therapeutic efficacy.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine (CAS No. 1805185-99-2) represents a versatile platform for pharmaceutical innovation. Its unique combination of fluorinated, chlorinated, and hydroxylated substituents offers a rich array of opportunities for molecular engineering. As highlighted by recent advances in drug discovery and molecular design, this compound is poised to contribute significantly to the development of next-generation therapeutics with improved pharmacological profiles and therapeutic indices.